Cas no 2228944-15-6 (2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228944-15-6
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 6574524
• PubChem ID: 165827751
• Update Time: 2025-08-03

2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid
• 2228944-15-6
• EN300-1911686

• Inchi： 1S/C11H11BrO4/c1-16-10-3-6(8(12)4-9(10)13)5-2-7(5)11(14)15/h3-5,7,13H,2H2,1H3,(H,14,15)
• InChI Key： LDWOTPWJUDUPLL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1CC1C(=O)O)OC)O

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228944-15-6)

2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228944-15-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural motif—the cyclopropane ring—a three-membered carbon cycle that introduces considerable strain and reactivity, making it a valuable scaffold for drug discovery and molecular design.

The structural features of 2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid are particularly noteworthy. The presence of a bromo substituent at the ortho position of the phenyl ring, combined with hydroxyl and methoxy groups at the 4th and 5th positions respectively, creates a rich palette of functional interactions. These substituents not only modulate the electronic properties of the aromatic system but also provide multiple sites for further chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on cyclopropanecarboxylic acids due to their potential as pharmacophores in medicinal chemistry. The strained three-membered ring in these compounds often enhances binding affinity and metabolic stability, making them attractive candidates for developing novel therapeutic agents. Specifically, derivatives of cyclopropane-1-carboxylic acid have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, 2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid, represents an intriguing example where structural complexity meets functional diversity.

The bromo group at the 2-position of the phenyl ring is particularly significant, as it serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the compound’s utility in constructing more complex molecular architectures. Additionally, the hydroxyl and methoxy groups can participate in hydrogen bonding interactions or serve as anchors for protease inhibition studies, which are critical in drug design.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. The cyclopropane ring’s strain can be exploited to disrupt non-covalent interactions within biological targets, such as enzymes or receptors. For instance, studies have demonstrated that cyclopropanecarboxylic acid derivatives can act as inhibitors by inducing conformational changes in their binding partners. The specific arrangement of substituents in 2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid may confer selectivity for certain enzymes or pathways, making it a promising lead compound for further investigation.

Recent advances in computational chemistry have also enhanced our understanding of how this compound interacts with biological systems. Molecular docking simulations and quantum mechanical calculations can predict binding affinities and identify key interaction points between 2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid and potential targets. These computational approaches complement experimental efforts by providing rapid screening of analogs and optimizing lead structures before synthetic implementation.

The pharmaceutical industry has shown increasing interest in natural product-inspired scaffolds due to their inherent biological relevance. While this compound is not derived directly from a natural source, its structural features echo those found in biologically active molecules. For example, many natural products contain aromatic rings substituted with hydroxyl and methoxy groups, which are known to enhance bioactivity through hydrophobic and hydrogen bonding interactions. By incorporating such motifs into synthetic molecules like 2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid, researchers aim to develop compounds that mimic natural product activity while offering improved pharmacokinetic properties.

In addition to its pharmaceutical applications, this compound may find utility in agrochemical research. The structural framework of cyclopropanecarboxylic acids has been explored for developing herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi. The presence of multiple functional groups in 2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid could make it a versatile precursor for synthesizing novel agrochemicals with enhanced efficacy and environmental safety profiles.

The synthesis of this compound presents an interesting challenge due to the need to introduce multiple substituents around both the cyclopropane ring and the phenyl moiety while maintaining regioselectivity. Modern synthetic methodologies have enabled more efficient routes to complex molecules like this one, including transition-metal-catalyzed reactions and organometallic transformations that facilitate precise functionalization at multiple sites.

Future research directions may explore derivatization strategies aimed at enhancing bioavailability or improving target specificity. For instance, modifications such as glycosylation or amide bond formation could be employed to enhance solubility or metabolic stability while preserving biological activity. Additionally, exploring analogs with different substitution patterns may reveal new mechanisms of action or expand therapeutic applications.

The growing body of literature on cyclopropanecarboxylic acids underscores their importance as privileged scaffolds in drug discovery. As our understanding of structure-function relationships continues to evolve, compounds like 2-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228944-15-6) will undoubtedly play a pivotal role in developing next-generation therapeutics across multiple disease areas.